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Compound Name: 4-Methoxynicotinaldehyde

Cat. No.: B045364 Get Quote

An In-depth Technical Guide to 4-
Methoxynicotinaldehyde
For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Methoxynicotinaldehyde, a substituted pyridine derivative, is a compound of interest in

organic synthesis and medicinal chemistry. This technical guide provides a comprehensive

overview of its physical and chemical properties, spectral data, and a representative synthesis

protocol. The information presented herein is intended to serve as a valuable resource for

researchers and professionals engaged in the fields of chemical synthesis and drug

development.

Chemical and Physical Properties
4-Methoxynicotinaldehyde (CAS RN: 82257-15-6), also known as 4-methoxy-3-

pyridinecarboxaldehyde, is a light yellow solid at room temperature.[1] Its core structure

consists of a pyridine ring substituted with a methoxy group at the 4-position and a formyl

group at the 3-position.

Structure and Identification
IUPAC Name: 4-methoxypyridine-3-carbaldehyde
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Synonyms: 4-Methoxynicotinaldehyde, 3-Formyl-4-methoxypyridine, 4-Methoxy-3-

pyridinecarboxaldehyde

CAS Number: 82257-15-6

Molecular Formula: C₇H₇NO₂

Molecular Weight: 137.14 g/mol

Canonical SMILES: COC1=C(C=NC=C1)C=O

Physicochemical Data
A summary of the key physicochemical properties of 4-Methoxynicotinaldehyde is presented

in the table below.

Property Value Reference

Appearance Light yellow solid [1]

Melting Point 63-67 °C [2][3]

Boiling Point 262.9 °C at 760 mmHg [1]

Density 1.159 g/cm³ [1]

Flash Point 112.8 °C [1]

Exact Mass 137.04800 u [1]

Spectral Data
Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 4-
Methoxynicotinaldehyde.

¹H NMR Spectroscopy
The proton nuclear magnetic resonance (¹H NMR) spectrum provides information about the

hydrogen atoms in the molecule. A representative ¹H NMR spectrum of 4-
Methoxynicotinaldehyde is available from commercial suppliers.[1]
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¹³C NMR Spectroscopy
While a specific spectrum for 4-Methoxynicotinaldehyde is not readily available in the

searched literature, the expected chemical shifts can be inferred from analogous structures.

For the closely related 3-pyridinecarboxaldehyde, the aldehydic carbon appears at

approximately 192.5 ppm, and the pyridine ring carbons resonate between 124.4 and 154.6

ppm in DMSO-d₆.[4][5] The methoxy group in 4-methoxy-substituted aromatic compounds

typically shows a signal around 55 ppm.[4][5]

Infrared (IR) Spectroscopy
The infrared spectrum reveals the functional groups present in a molecule. For 4-
Methoxynicotinaldehyde, characteristic absorption bands are expected for the C=O

stretching of the aldehyde (typically around 1700 cm⁻¹), C-O stretching of the methoxy group,

and C=N and C=C stretching vibrations of the pyridine ring.

Mass Spectrometry
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a compound. The molecular ion peak (M+) for 4-Methoxynicotinaldehyde would be

observed at an m/z of 137.14. Common fragmentation patterns for aromatic aldehydes involve

the loss of the formyl group (CHO) or hydrogen radical (H•).

Experimental Protocols
Synthesis of 4-Methoxynicotinaldehyde
A representative synthesis of 4-Methoxynicotinaldehyde involves the formylation of a suitable

4-methoxypyridine precursor. A brief reported procedure is as follows:

Materials:

4-Chloropyridinium chloride

Sodium methoxide

n-Butyllithium

Ethyl formate
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Diethyl ether

Tetrahydrofuran (THF)

Magnesium nitrate

Sodium sulfate

Potassium carbonate

Silica gel

Ethanol

Ethyl acetate

Procedure: A detailed, step-by-step protocol for the multi-step synthesis is not fully available in

the public domain. However, a purification step for the crude product has been described.[2]

Purification: The crude 4-methoxynicotinaldehyde is purified by silica gel column

chromatography.[2] The column is eluted with a mixture of ethanol and ethyl acetate (5:95 v/v)

to yield the target compound as a yellow solid with a purity of >98% as determined by ¹H NMR.

[2]

Synthesis and Purification Workflow
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Caption: A simplified workflow for the synthesis and purification of 4-Methoxynicotinaldehyde.

Chemical Reactivity and Stability
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The chemical reactivity of 4-Methoxynicotinaldehyde is dictated by the aldehyde functional

group and the electron-rich methoxy-substituted pyridine ring.

Aldehyde Group: The aldehyde functionality can undergo various reactions, including

oxidation to a carboxylic acid, reduction to an alcohol, and nucleophilic addition reactions at

the carbonyl carbon. It can participate in condensation reactions, such as the Wittig or

Horner-Wadsworth-Emmons reactions, to form alkenes.

Pyridine Ring: The pyridine nitrogen is basic and can be protonated or alkylated. The

methoxy group is an electron-donating group, which can influence the regioselectivity of

electrophilic aromatic substitution reactions on the pyridine ring.

Stability: The compound should be stored under an inert atmosphere (nitrogen or argon) at

2-8°C.[3]

Biological Activity
The biological activity of 4-Methoxynicotinaldehyde has not been extensively studied.

However, the nicotinaldehyde scaffold is present in various biologically active molecules.

Methoxy-substituted aromatic compounds have been investigated for a range of biological

activities, including anticancer and antimicrobial properties. Further research is required to

elucidate the specific biological effects and potential signaling pathway interactions of 4-
Methoxynicotinaldehyde.
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Structural and Functional Relationships
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Caption: Logical relationship between the structural components of 4-
Methoxynicotinaldehyde and its properties.

Conclusion
4-Methoxynicotinaldehyde is a valuable chemical entity with potential applications in

synthetic and medicinal chemistry. This guide has summarized the currently available data on

its physical and chemical properties. Further research is warranted to fully characterize its

spectral properties, delineate detailed synthetic methodologies, and explore its biological

activity profile. The information provided here serves as a foundational resource to facilitate

future investigations into this promising compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b045364?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/SpectrumEN_82257-15-6_HNMR.htm
https://hmdb.ca/spectra/nmr_one_d/110028
https://hmdb.ca/spectra/nmr_one_d/110028
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7488696.htm
https://www.rsc.org/suppdata/dt/c4/c4dt01765j/c4dt01765j1.pdf
https://www.rsc.org/suppdata/c6/ra/c6ra10373a/c6ra10373a1.pdf
https://www.benchchem.com/product/b045364#physical-and-chemical-properties-of-4-methoxynicotinaldehyde
https://www.benchchem.com/product/b045364#physical-and-chemical-properties-of-4-methoxynicotinaldehyde
https://www.benchchem.com/product/b045364#physical-and-chemical-properties-of-4-methoxynicotinaldehyde
https://www.benchchem.com/product/b045364#physical-and-chemical-properties-of-4-methoxynicotinaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b045364?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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